![molecular formula C14H11FN2O B8553771 2-Fluoro-4-[4-(1-hydroxy-ethyl)-pyridin-3-yl]-benzonitrile](/img/structure/B8553771.png)
2-Fluoro-4-[4-(1-hydroxy-ethyl)-pyridin-3-yl]-benzonitrile
Cat. No. B8553771
M. Wt: 242.25 g/mol
InChI Key: CKHUWUCSYYBBRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08519134B2
Procedure details
To the solution of 4-cyano-3-fluoro phenylboronic acid (247 mg, 1.50 mmol), 1-(3-Bromo-pyridin-4-yl)-ethanol (303 mg, 1.50 mmol) and PdCl2(dppf). CH2Cl2 adduct (98 mg, 0.12 mmol) in DMF (6 mL) was added 2M Na2CO3aq (1.50 ml, 3.00 mmol) under Nitrogen atmosphere. The mixture was stirred and heated at 100° C. for 4 hrs. After letting cool to room temperature, solvent was removed in vacuo. The resulting residue was dissolved in DCM and saturated NH4Cl solution. After extraction with DCM and separation, the combined extracts were concentrated and purified by ISCO 12 g (10% MeOH/DCM=0-25%) to give 2-Fluoro-4-[4-(1-hydroxy-ethyl)-pyridin-3-yl]-benzonitrile (190 mg, 52%) as colorless solid; ESI-MS m/z: 243 [M+1]+, Retention time 1.05 min
Yield
52%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:8]=[CH:7][C:6](B(O)O)=[CH:5][C:4]=1[F:12])#[N:2].Br[C:14]1[CH:15]=[N:16][CH:17]=[CH:18][C:19]=1[CH:20]([OH:22])[CH3:21].C(Cl)Cl>CN(C=O)C.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[F:12][C:4]1[CH:5]=[C:6]([C:14]2[CH:15]=[N:16][CH:17]=[CH:18][C:19]=2[CH:20]([OH:22])[CH3:21])[CH:7]=[CH:8][C:3]=1[C:1]#[N:2] |f:4.5.6.7|
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Inputs
Step One
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Name
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Quantity
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247 mg
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Type
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reactant
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Smiles
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C(#N)C1=C(C=C(C=C1)B(O)O)F
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Step Two
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Name
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Quantity
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303 mg
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Type
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reactant
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Smiles
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BrC=1C=NC=CC1C(C)O
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Step Three
Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After letting cool to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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solvent was removed in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The resulting residue was dissolved in DCM
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EXTRACTION
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Type
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EXTRACTION
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Details
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After extraction
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CUSTOM
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Type
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CUSTOM
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Details
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with DCM and separation
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the combined extracts were concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by ISCO 12 g (10% MeOH/DCM=0-25%)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=C(C#N)C=CC(=C1)C=1C=NC=CC1C(C)O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 190 mg | |
| YIELD: PERCENTYIELD | 52% | |
| YIELD: CALCULATEDPERCENTYIELD | 52.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
